Cas no 3575-31-3 (4-Octylbenzoic acid)

4-Octylbenzoic acid Properties

Names and Identifiers

• 4-Octylbenzoic acid
• 4-n-Octylbenzoic Acid
• p-Octylbenzoic Acid
• 4-n-Octyl-benzol-carbonsaeure-(1)
• 4-Octyl-benzoesaeure
• 4-octyl-benzoic acid
• Benzoic acid,4-octyl
• BENZOIC ACID,p-OCTYL
• EINECS 222-692-5
• Para-octylbenzoic acid
• p-n-Octyl benzoic acid
• Benzoic acid, 4-octyl-
• BENZOIC ACID, p-OCTYL-
• PWH5I1J38K
• ZQLDNJKHLQOJGE-UHFFFAOYSA-N
• p-octyl benzoic acid
• 4-n-OctylbenzoicAcid
• p-n-octylbenzoic acid
• Maybridge1_001984
• Boc-N-Me-Val-OH DCHA
• C4H3FN2O2S
• +Expand

• MDL： MFCD00042649
• InChIKey： ZQLDNJKHLQOJGE-UHFFFAOYSA-N
• Inchi： 1S/C15H22O2/c1-2-3-4-5-6-7-8-13-9-11-14(12-10-13)15(16)17/h9-12H,2-8H2,1H3,(H,16,17)
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1954607

Computed Properties

• Exact Mass: 234.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 234.16198
• Heavy Atom Count: 17
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 4.28780
• PSA: 37.30000
• Refractive Index: 1.5262 (estimate)
• Water Partition Coefficient: Soluble in methanol, hot hexane, hot ethanol and 2-propanol and toluene. Insoluble in water.
• Boiling Point: 361.43°C (estimate)
• Melting Point: 97-98 °C (lit.)
• Flash Point: 172.6°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.002

4-Octylbenzoic acid Security Information

• Symbol: GHS07
• RTECS：DH5945000
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37; R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37-22
• TSCA：Yes

4-Octylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents